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Compound of Interest

Compound Name: 2-(1-Phenylethyl)phenol

CAS No.: 4237-44-9

Cat. No.: B1329670

Get Quote

An In-Depth Technical Guide to o-(1-Phenylethyl)phenol (CAS 4237-44-9)

Introduction
o-(1-Phenylethyl)phenol, registered under CAS number 4237-44-9, is an aromatic organic

compound belonging to the alkylphenol family. It is characterized by a phenol ring substituted at

the ortho position with a 1-phenylethyl group. This compound is recognized for its pleasant

floral odor and its utility as an antimicrobial agent.[1] Its synthesis is primarily achieved through

the acid-catalyzed alkylation of phenol. This guide provides a comprehensive overview of its

physicochemical properties, synthesis, applications, and the scientific principles underlying its

function, tailored for researchers, scientists, and professionals in drug development and

chemical industries.

Chemical Identity and Structure
Proper identification is critical for the safe handling and effective application of any chemical

compound. The fundamental identifiers for o-(1-phenylethyl)phenol are detailed below.

IUPAC Name: 2-(1-phenylethyl)phenol[2]

CAS Number: 4237-44-9[3][4]
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Molecular Formula: C₁₄H₁₄O[5]

Molecular Weight: 198.26 g/mol [2]

Synonyms: o-(α-Methylbenzyl)phenol, 2-(α-Methylbenzyl)phenol, 1-(2-Hydroxyphenyl)-1-

phenylethane[3][4]

InChI Key: WYZIVNCBUWDCOZ-UHFFFAOYSA-N[2]

Canonical SMILES: CC(C1=CC=CC=C1)C2=CC=CC=C2O[2]

Physicochemical Properties
The physicochemical properties of a compound dictate its behavior in various systems and are

fundamental to its application and safety. The data presented below is a compilation from

various sources, including both predicted and experimental values.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Some of the physicochemical data, particularly density and pKa, are predicted values

and should be used with this understanding. Experimental verification is recommended for

critical applications.

Synthesis of o-(1-Phenylethyl)phenol
The primary route for synthesizing o-(1-phenylethyl)phenol is the Friedel-Crafts alkylation of

phenol with either styrene or 1-phenylethanol, catalyzed by an acid.[5] This electrophilic
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aromatic substitution reaction typically yields a mixture of ortho, meta, and para isomers, with

the ortho isomer being a significant product under certain conditions.

General Experimental Protocol: Friedel-Crafts Alkylation
of Phenol with Styrene
This protocol outlines a general procedure for the synthesis. Optimization of reaction conditions

(e.g., temperature, catalyst, and reactant ratios) is often necessary to maximize the yield of the

desired ortho isomer.

Materials:

Phenol

Styrene

Acid Catalyst (e.g., anhydrous AlCl₃, H₂SO₄, or a solid acid catalyst)

Solvent (e.g., cyclohexane or solvent-free)

Sodium hydroxide solution (for work-up)

Hydrochloric acid (for work-up)

Organic solvent for extraction (e.g., diethyl ether)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping

funnel, dissolve phenol in the chosen solvent (if any).

Slowly add the acid catalyst to the phenol solution while stirring.

Add styrene dropwise from the dropping funnel to the reaction mixture. The reaction is often

exothermic, and the temperature should be controlled, typically within a range of 115-120 °C.

[7]
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After the addition is complete, continue to stir the mixture at the reaction temperature for a

specified time (e.g., 10 minutes in a microwave reactor or several hours under conventional

heating) to ensure the reaction goes to completion.[7]

Cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water or a dilute acid solution.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

like diethyl ether.

Wash the organic layer sequentially with a dilute sodium hydroxide solution to remove

unreacted phenol, then with water, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude product, a mixture of isomers, can be purified by fractional distillation

under reduced pressure or by column chromatography to isolate the o-(1-

phenylethyl)phenol.

Synthesis Workflow Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Caption: A schematic of the synthesis of o-(1-phenylethyl)phenol.

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and confirmation of the identity of

o-(1-phenylethyl)phenol.

¹H NMR and ¹³C NMR: Data available through PubChem, provided by SpectraBase.[2]

Infrared (IR) Spectroscopy: The NIST WebBook provides the gas-phase IR spectrum of 2-(1-

phenylethyl)-phenol.[3] A typical IR spectrum of a phenol would show a characteristic broad

O-H stretching band around 3300-3500 cm⁻¹, C-O stretching around 1200 cm⁻¹, and

aromatic C-H and C=C stretching bands.[8]

Mass Spectrometry: The NIST WebBook also contains the electron ionization mass

spectrum for this compound, which is crucial for determining its molecular weight and

fragmentation pattern.[4] The mass spectrum shows a top peak at m/z 183 and a molecular

ion peak at m/z 198.[2]

Applications and Mechanism of Action
o-(1-Phenylethyl)phenol has found applications in several industries due to its unique

combination of properties.

Fragrance and Flavor Industry: Its distinct floral scent makes it a valuable ingredient in

perfumes, cosmetics, and as a flavoring agent in certain food products.[5]

Industrial Antimicrobial Agent: It is utilized to prevent the growth of microorganisms in various

industrial applications, thereby extending the shelf-life and ensuring the safety of products.[5]

Antimicrobial Mechanism of Action
While specific studies on the antimicrobial mechanism of o-(1-phenylethyl)phenol are limited,

its action can be understood by examining the well-documented mechanisms of phenolic

compounds in general. Phenols exert their antimicrobial effects through several pathways:

Disruption of Cell Membranes: The lipophilic nature of the phenylethyl group allows the

molecule to partition into the lipid bilayer of bacterial cell membranes. This disrupts the
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membrane's structure and function, leading to increased permeability and leakage of

essential intracellular components like ions (e.g., K⁺) and ATP.[9][10]

Enzyme Inhibition: The hydroxyl group of the phenol can interact with and denature essential

bacterial enzymes, particularly those involved in energy metabolism and protein synthesis.

This interference with vital metabolic processes inhibits bacterial growth.[9]

Protein Denaturation: At higher concentrations, phenolic compounds can cause coagulation

and denaturation of proteins within the bacterial cell, leading to cell death.[11]

The overall effect is a combination of these mechanisms, making phenolic compounds effective

against a broad spectrum of bacteria (both Gram-positive and Gram-negative) and fungi.[11]

[12]

Safety and Handling
As with any chemical, proper safety precautions should be observed when handling o-(1-

phenylethyl)phenol. It is intended for laboratory and industrial use and should not be used for

in-home applications. Standard safety practices include:

Working in a well-ventilated area or under a fume hood.

Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Storing the compound in a tightly sealed container in a dry, room-temperature environment.

[5]

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier.

Conclusion
o-(1-Phenylethyl)phenol (CAS 4237-44-9) is a versatile aromatic compound with established

applications in the fragrance and industrial sectors. Its synthesis via Friedel-Crafts alkylation is

a classic example of electrophilic aromatic substitution. The physicochemical properties of this

compound, particularly its aroma and antimicrobial activity, are directly linked to its chemical

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.researchgate.net/figure/Main-mechanisms-of-antimicrobial-activity-of-phenolic-compounds_fig1_392137076
https://pubmed.ncbi.nlm.nih.gov/1697975/
https://www.researchgate.net/figure/Main-mechanisms-of-antimicrobial-activity-of-phenolic-compounds_fig1_392137076
https://www.rroij.com/open-access/phenol-an-effective-antibacterial-agent-.pdf
https://www.rroij.com/open-access/phenol-an-effective-antibacterial-agent-.pdf
https://www.mdpi.com/2079-6382/11/1/46
https://www.lookchem.com/casno4237-44-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


structure. The antimicrobial action, characteristic of phenolic compounds, involves the

disruption of microbial cell integrity and metabolic functions. This guide provides a foundational

understanding of o-(1-phenylethyl)phenol for researchers and professionals, emphasizing the

interplay between its chemical properties and practical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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